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Introduction

MB-07803 is a second-generation, selective inhibitor of the enzyme fructose-1,6-
bisphosphatase (FBPase), a key regulator in the gluconeogenesis pathway. Developed by
Metabasis Therapeutics, this investigational drug was evaluated for the treatment of type 2
diabetes. This guide provides an objective comparison of MB-07803's performance with
available data on its predecessor compound and other standard-of-care treatments, supported
by published experimental data.

Mechanism of Action: Targeting Gluconeogenesis

MB-07803 is designed to reduce hepatic glucose production by inhibiting FBPase. This
enzyme catalyzes a critical step in gluconeogenesis, the process by which the liver synthesizes
glucose. In individuals with type 2 diabetes, this pathway is often overactive, contributing to
elevated blood glucose levels. By inhibiting FBPase, MB-07803 aims to lower blood glucose in
an insulin-independent manner.

Below is a diagram illustrating the signaling pathway targeted by MB-07803.
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Caption: Signaling pathway of MB-07803 in inhibiting gluconeogenesis.
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Clinical Trial Data: MB-07803 in Type 2 Diabetes

A Phase 2a clinical trial evaluated the safety and efficacy of MB-07803 in patients with type 2
diabetes. While detailed quantitative data from this study, including mean changes and
standard deviations for all treatment arms, are not fully publicly available, top-line results have
been reported.

Phase 2a Study Design: A 28-day, randomized, double-blind, placebo-controlled trial was
conducted in 105 patients with type 2 diabetes.[1] Patients were administered once-daily oral
doses of MB-07803 (10 mg, 50 mg, 100 mg, or 200 mg) or a placebo.[1] The study population
had a mean baseline fasting plasma glucose (FPG) of 187 mg/dL and a mean baseline HbAlc
of 8.2%.[1]

Key Efficacy Finding: The primary efficacy endpoint was the change in FPG from baseline to
day 28. The 200 mg dose of MB-07803 demonstrated a statistically significant reduction in
FPG compared to placebo (p=0.0177).[1]

A subsequent 14-day study in patients with poorly controlled type 2 diabetes (mean baseline
FPG of 221 mg/dL and HbAlc of 8.8%) showed dose-related reductions in 24-hour weighted
mean glucose.[2][3] Statistically significant reductions in FPG were observed at the two highest
doses tested, 200 mg and 400 mg twice-daily.[2][3]

Quantitative Data Summary (Based on available information):
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Treatment .
Dose Duration Key Outcome Result
Group
Statistically
Change in significant
200 mg once ) ]
MB-07803 o 28 days Fasting Plasma reduction vs.
ai
Y Glucose (FPG) placebo
(p=0.0177)[1]
Change in
. . ) 16 mg/dL
MB-07803 50 mg twice daily 14 days Fasting Plasma ]
reduction[3]
Glucose (FPG)
) Change in
200 mg twice ] 58 mg/dL
MB-07803 ] 14 days Fasting Plasma ]
daily reduction[3]
Glucose (FPG)
) Change in
400 mg twice _ 55 mg/dL
MB-07803 ) 14 days Fasting Plasma )
daily reduction[3]
Glucose (FPG)
Change in
Placebo N/A 28 days Fasting Plasma Not specified

Glucose (FPG)

Comparison with a First-Generation FBPase

Inhibitor: CS-917 (MB06322)

MB-07803 was developed as a second-generation inhibitor with improved pharmacokinetic

properties over its predecessor, CS-917. Preclinical studies on CS-917 in Zucker diabetic fatty

(ZDF) rats provide context for the potential efficacy of this class of drugs.

Preclinical Data for CS-917: In preclinical studies, oral administration of CS-917 to ZDF rats

resulted in a dose-dependent decrease in plasma glucose levels.

Experimental Workflow for Preclinical Evaluation:
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Preclinical Experimental Workflow for FBPase Inhibitors
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Caption: A simplified workflow for the preclinical assessment of FBPase inhibitors.

Comparison with Standard-of-Care Alternatives
(Metformin and Sitagliptin)

Direct comparative clinical trials between MB-07803 and other established type 2 diabetes
treatments like metformin or sitagliptin have not been publicly disclosed. Therefore, a direct
head-to-head comparison of clinical trial data is not possible. However, a conceptual
comparison based on their mechanisms of action can be made.
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Drug Class Mechanism of Action Primary Effect
o Inhibits fructose-1,6- Reduces hepatic glucose
FBPase Inhibitor (MB-07803) ) ] ] ]
bisphosphatase in the liver. production.
Primarily decreases hepatic Reduces hepatic glucose
Biguanide (Metformin) glucose production and production and increases
improves insulin sensitivity. peripheral glucose uptake.

o Enhances glucose-dependent
Inhibits the DPP-4 enzyme, ) ) )
o o ) o ) insulin secretion and
DPP-4 Inhibitor (Sitagliptin) increasing incretin levels (GLP-

suppresses glucagon
1 and GIP). PP g g

secretion.

Experimental Protocols

MB-07803 Phase 2a Clinical Trial (as per available information):[1]
o Study Design: A 28-day, randomized, double-blind, placebo-controlled, multicenter study.
o Participants: 105 patients with type 2 diabetes.

« Inclusion Criteria: Patients with a mean baseline FPG of approximately 187 mg/dL and a
mean baseline HbAlc of 8.2%.

« Intervention: Once-daily oral administration of MB-07803 (10 mg, 50 mg, 100 mg, or 200 mg)
or placebo.

e Primary Endpoint: Change in fasting plasma glucose from baseline to day 28.
CS-917 Preclinical Studies in ZDF Rats (representative protocol):
e Animal Model: Male Zucker diabetic fatty (ZDF) rats.

e Acclimation: Animals are housed under controlled conditions with free access to food and
water.

e Dosing: CS-917 or vehicle is administered orally via gavage.
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» Blood Sampling: Blood samples are collected at specified time points for the measurement
of plasma glucose and other biomarkers.

o Data Analysis: Statistical analysis is performed to compare the effects of different doses of
CS-917 with the vehicle control group.

Conclusion

The available data from the Phase 2a clinical trial of MB-07803 suggest that this FBPase
inhibitor has the potential to lower fasting plasma glucose in patients with type 2 diabetes. The
statistically significant reduction in FPG at the 200 mg dose is a promising finding. However, a
comprehensive assessment of its efficacy and a direct comparison with other antidiabetic
agents are limited by the lack of publicly available detailed quantitative data from its clinical
trials. Further publication of the complete trial results would be necessary for a more thorough
independent verification and to fully understand the clinical potential of MB-07803.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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